ALK-001

• CAS No.: 118139-36-9
• Product Name: ALK-001
• Molecular Formula: C22H29D3O2
• Molecular Weight: 331.51
• IUPAC Name: (2E,4E,6E,8E)-7-methyl-3-(methyl-d3)-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-yl acetate
• Standard InChI: InChI=1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9+,18-14+/i2D3
• Standard InChIKey: QGNJRVVDBSJHIZ-QJZZLBIKSA-N
• SMILES: CC(/C=C/C1=C(CCCC(C)1C)C)=C\C=C\C(C([2H])([2H])[2H])=C\COC(C)=O
• Appearance: Solid powder
• Description: ALK-001 is a vitamin A analog potentially for the treatment of Stargardt’s disease.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ALK-001; ALK001; ALK 001; C-20-D3-vitamin A; C-20-D3-Retinyl Acetate; C-20D3vitamin A
• Reference: 1: Saad L, Washington I. Can Vitamin A be Improved to Prevent Blindness due to Age-Related Macular Degeneration, Stargardt Disease and Other Retinal Dystrophies? Adv Exp Med Biol. 2016;854:355-61. doi: 10.1007/978-3-319-17121-0_47. PubMed PMID: 26427432.; 2: Charbel Issa P, Barnard AR, Herrmann P, Washington I, MacLaren RE. Rescue of the Stargardt phenotype in Abca4 knockout mice through inhibition of vitamin A dimerization. Proc Natl Acad Sci U S A. 2015 Jul 7;112(27):8415-20. doi: 10.1073/pnas.1506960112. PubMed PMID: 26106163; PubMed Central PMCID: PMC4500285.
• Last Modified: Aug 20 2021